7-Bromo-5-fluoro-2-methylbenzofuran

• Molecular Formula: C9H6BrFO
• Molecular Weight: 229.05 g/mol
• IUPAC Name: 7-bromo-5-fluoro-2-methyl-1-benzofuran
• InChI: InChI=1S/C9H6BrFO/c1-5-2-6-3-7(11)4-8(10)9(6)12-5/h2-4H,1H3
• InChI Key: COHMSTXCIFWUOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=CC(=C2O1)Br)F

Description

7-Bromo-5-fluoro-2-methylbenzofuran (C₉H₆BrFO) is a halogenated benzofuran derivative characterized by a bromine atom at position 7, a fluorine atom at position 5, and a methyl group at position 2. The introduction of halogen atoms (Br, F) and alkyl groups (methyl) enhances electronic effects, lipophilicity, and binding interactions, making such compounds promising candidates for drug development .

Preparation Methods

The synthesis of 7-Bromo-5-fluoro-2-methylbenzofuran typically involves the bromination and fluorination of 2-methylbenzofuran. One common synthetic route includes the following steps:

Bromination: 2-Methylbenzofuran is treated with bromine in the presence of a catalyst to introduce a bromine atom at the 7-position.

Fluorination: The brominated intermediate is then subjected to fluorination using a fluorinating agent such as N-fluorobenzenesulfonimide (NFSI) to introduce a fluorine atom at the 5-position.

Industrial production methods for this compound may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

7-Bromo-5-fluoro-2-methylbenzofuran undergoes various chemical reactions, including:

Substitution Reactions: The bromine and fluorine atoms can be substituted with other functional groups using appropriate reagents.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form dihydro derivatives.

Cross-Coupling Reactions: It can participate in cross-coupling reactions such as Heck, Sonogashira, and Stille couplings to form various substituted benzofuran derivatives.

Common reagents used in these reactions include palladium catalysts, boronic acids, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

7-Bromo-5-fluoro-2-methylbenzofuran has several scientific research applications:

Biology: Benzofuran derivatives, including 7-Bromo-5-fluoro-2-methylbenzofuran, have shown promising biological activities such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential use in drug discovery and development, particularly as a lead compound for designing new therapeutic agents.

Industry: It is used in the development of new materials with unique properties, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 7-Bromo-5-fluoro-2-methylbenzofuran depends on its specific application. In biological systems, it may interact with various molecular targets such as enzymes, receptors, and DNA. The exact pathways involved can vary, but common mechanisms include inhibition of enzyme activity, disruption of cell signaling pathways, and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The following analysis compares 7-bromo-5-fluoro-2-methylbenzofuran with structurally related benzofuran derivatives, focusing on substituent effects, crystallographic data, and inferred pharmacological properties.

Substituent Position and Functional Group Variations

• Target Compound: Positions: 7-Br, 5-F, 2-CH₃. Halogens (Br, F) enhance electronegativity and halogen-bonding capabilities .
• Analog 1: 5-Bromo-2-(4-fluorophenyl)-7-methyl-3-methylsulfinyl-1-benzofuran Positions: 5-Br, 2-(4-F-C₆H₄), 7-CH₃, 3-SOCH₃.
• Analog 2: (7-Bromo-2-fluoro-benzofuran-5-yl)methanol Positions: 7-Br, 2-F, 5-CH₂OH. Key Features: A methanol group at position 5 enhances hydrophilicity, contrasting with the target compound’s methyl group at position 2.

• Analog 3 : 5-Fluoro-2-(4-fluorophenyl)-7-methyl-3-phenylsulfinyl-1-benzofuran

  • Positions : 5-F, 2-(4-F-C₆H₄), 7-CH₃, 3-SOPh.
  • Key Features : Dual fluorine atoms and a phenylsulfinyl group may enhance halogen-π and sulfur-mediated interactions, influencing receptor selectivity.

Crystallographic and Structural Insights

Crystal structure studies reveal how substituents affect molecular packing and stability:

Compound	Mean C–C Bond Length (Å)	R Factor	Key Interactions	Reference
5-Bromo-2-(4-fluorophenyl)-7-methyl-3-methylsulfinyl-1-benzofuran	0.003	0.023	Halogen (Br···O) and π-π stacking
5-Bromo-3-ethylsulfinyl-2-(4-fluorophenyl)-7-methyl-1-benzofuran	Not reported	0.060 (wR)	C–H···O and Br···S interactions
5-Fluoro-2-(4-fluorophenyl)-7-methyl-3-phenylsulfinyl-1-benzofuran	Not reported	0.058 (wR)	F···H and S=O···H bonding

Pharmacological Implications

• Antimicrobial Activity : Sulfinyl-containing analogs (e.g., ) show enhanced activity due to sulfur’s electron-withdrawing effects, which may improve target binding. The target compound’s methyl group may limit this effect but could reduce toxicity .
• Lipophilicity: Bromine and fluorine increase logP values, enhancing blood-brain barrier penetration. The target compound’s logP is likely higher than methanol-containing analogs (e.g., ) but lower than sulfinyl derivatives .
• Metabolic Stability : Methyl groups (target compound) resist oxidative metabolism better than sulfinyl groups, suggesting longer half-life .

Data Tables and Structural Insights

Table 1: Substituent Comparison of Benzofuran Derivatives

Compound Name	Position 2	Position 5	Position 7	Position 3	Pharmacological Notes
7-Bromo-5-fluoro-2-methylbenzofuran	CH₃	F	Br	–	High lipophilicity, inferred metabolic stability
5-Bromo-2-(4-fluorophenyl)-7-methyl-3-methylsulfinyl-1-benzofuran	4-F-C₆H₄	Br	CH₃	SOCH₃	Enhanced solubility, antimicrobial potential
(7-Bromo-2-fluoro-benzofuran-5-yl)methanol	F	CH₂OH	Br	–	Hydrophilic, potential CNS limitations
5-Fluoro-2-(4-fluorophenyl)-7-methyl-3-phenylsulfinyl-1-benzofuran	4-F-C₆H₄	F	CH₃	SOPh	Dual halogen effects, antiviral activity

Biological Activity

7-Bromo-5-fluoro-2-methylbenzofuran is a compound belonging to the benzofuran family, characterized by its unique substitution pattern that includes a bromine atom at the 7-position, a fluorine atom at the 5-position, and a methyl group at the 2-position. This structure confers distinctive electronic and steric properties, making it a subject of interest in medicinal chemistry and biological research.

• Molecular Formula : C10H8BrF
• Molecular Weight : 239.07 g/mol
• IUPAC Name : 7-bromo-5-fluoro-2-methylbenzofuran

Biological Activity Overview

Research indicates that benzofuran derivatives, including 7-Bromo-5-fluoro-2-methylbenzofuran, exhibit a range of biological activities due to their structural characteristics. The presence of halogen substituents enhances reactivity and interaction with various biological targets, potentially leading to therapeutic applications.

The biological activity of 7-Bromo-5-fluoro-2-methylbenzofuran is primarily attributed to its ability to interact with specific molecular targets within biological systems. These interactions can modulate enzyme activities, influence signal transduction pathways, and affect cellular responses.

Anticancer Activity

Recent studies have explored the anticancer potential of 7-Bromo-5-fluoro-2-methylbenzofuran. For instance:

• Study on Cell Lines : In vitro assays demonstrated that this compound inhibits the proliferation of various cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve apoptosis induction and cell cycle arrest at the G2/M phase.

Antimicrobial Properties

Another significant area of research focuses on the antimicrobial activity:

• Inhibition Studies : The compound has shown promising results against both Gram-positive and Gram-negative bacteria, indicating its potential as an antimicrobial agent. The mechanism may involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Case Studies

• Case Study on Anticancer Effects :
  • Objective : To evaluate the cytotoxic effects of 7-Bromo-5-fluoro-2-methylbenzofuran on MCF-7 breast cancer cells.
  • Methodology : Cells were treated with varying concentrations of the compound for 48 hours.
  • Results : A dose-dependent decrease in cell viability was observed, with IC50 values indicating significant potency compared to standard chemotherapeutics.
• Case Study on Antimicrobial Efficacy :
  • Objective : To assess the antibacterial activity against Staphylococcus aureus.
  • Methodology : Disc diffusion method was employed to determine the minimum inhibitory concentration (MIC).
  • Results : The compound exhibited an MIC of 15 µg/mL, showcasing its potential as a novel antibacterial agent.

Data Tables

Property	Value
Molecular Formula	C10H8BrF
Molecular Weight	239.07 g/mol
Anticancer IC50 (MCF-7)	12 µM
Antimicrobial MIC (S. aureus)	15 µg/mL